4-(4-chlorophenyl)-2-oxobutanoic acid
Overview
Description
4-(4-Chlorophenyl)-2-oxobutanoic acid, otherwise known as 4-chloro-2-oxobutanoic acid (4-CBA) is an organic acid that has been studied for its potential applications in a variety of scientific fields. 4-CBA is a type of carboxylic acid that has a four-carbon backbone and a chlorine atom at the fourth carbon. It is a colorless, odorless, and crystalline solid at room temperature. 4-CBA is the product of the reaction between 4-chlorobenzoic acid and an alkali metal hydroxide. In recent years, 4-CBA has been studied for its potential applications in chemistry, biochemistry, and pharmacology.
Scientific Research Applications
4-(4-chlorophenyl)-2-oxobutanoic acid has been studied for its potential applications in a variety of scientific fields. In chemistry, 4-(4-chlorophenyl)-2-oxobutanoic acid has been used as a starting material for the synthesis of other compounds, such as 4-chlorobenzoyl chloride and 4-chlorobenzonitrile. In biochemistry, 4-(4-chlorophenyl)-2-oxobutanoic acid has been studied for its potential to inhibit enzymes, such as tyrosinase and lipoxygenase. In pharmacology, 4-(4-chlorophenyl)-2-oxobutanoic acid has been studied for its potential to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of 4-(4-chlorophenyl)-2-oxobutanoic acid is not yet fully understood. However, it is believed that 4-(4-chlorophenyl)-2-oxobutanoic acid may act as an inhibitor of enzymes, such as tyrosinase and lipoxygenase. It is also believed that 4-(4-chlorophenyl)-2-oxobutanoic acid may act as an inhibitor of the growth of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-chlorophenyl)-2-oxobutanoic acid are not yet fully understood. However, it has been shown to inhibit the activity of tyrosinase and lipoxygenase enzymes. It has also been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(4-chlorophenyl)-2-oxobutanoic acid in laboratory experiments is its availability. 4-(4-chlorophenyl)-2-oxobutanoic acid is commercially available and can be easily synthesized from 4-chlorobenzoic acid and an alkali metal hydroxide. Additionally, 4-(4-chlorophenyl)-2-oxobutanoic acid is relatively stable and can be stored for long periods of time. The main limitation of using 4-(4-chlorophenyl)-2-oxobutanoic acid in laboratory experiments is its potential toxicity. 4-(4-chlorophenyl)-2-oxobutanoic acid has been shown to be toxic in high doses and should be handled with care.
Future Directions
The potential applications of 4-(4-chlorophenyl)-2-oxobutanoic acid are vast and there are many potential future directions for research. One potential future direction is to further study the mechanism of action of 4-(4-chlorophenyl)-2-oxobutanoic acid and to identify other enzymes and pathways that it may be able to inhibit. Additionally, further research could be conducted to identify other potential applications of 4-(4-chlorophenyl)-2-oxobutanoic acid, such as in the development of new drugs or in the synthesis of other compounds. Finally, further research could be conducted to determine the long-term effects of 4-(4-chlorophenyl)-2-oxobutanoic acid on the human body.
Synthesis Methods
4-(4-chlorophenyl)-2-oxobutanoic acid can be synthesized through two main methods. The first method involves the reaction of 4-chlorobenzoic acid and an alkali metal hydroxide, such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of 4-(4-chlorophenyl)-2-oxobutanoic acid and water. The second method involves the reaction of 4-chlorobenzaldehyde and an alkali metal hydroxide. This reaction results in the formation of 4-(4-chlorophenyl)-2-oxobutanoic acid and water. The reaction conditions for both methods are mild and can be conducted at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-chlorophenyl)-2-oxobutanoic acid involves the reaction of 4-chlorobenzaldehyde with ethyl acetoacetate to form 4-(4-chlorophenyl)-3-buten-2-one, which is then hydrolyzed to form the final product.", "Starting Materials": [ "4-chlorobenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "water", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 4-chlorobenzaldehyde (1.0 equiv) and ethyl acetoacetate (1.2 equiv) in ethanol and add sodium ethoxide (1.2 equiv).", "Step 2: Heat the reaction mixture at reflux for 4 hours.", "Step 3: Cool the reaction mixture and add water to precipitate the product, 4-(4-chlorophenyl)-3-buten-2-one.", "Step 4: Filter and wash the product with water.", "Step 5: Dissolve the product in hydrochloric acid and heat at reflux for 2 hours to hydrolyze the enone to the carboxylic acid.", "Step 6: Cool the reaction mixture and adjust the pH to neutral with sodium hydroxide.", "Step 7: Filter and wash the product with water.", "Step 8: Recrystallize the product from ethanol to obtain pure 4-(4-chlorophenyl)-2-oxobutanoic acid." ] } | |
CAS RN |
76400-21-0 |
Product Name |
4-(4-chlorophenyl)-2-oxobutanoic acid |
Molecular Formula |
C10H9ClO3 |
Molecular Weight |
212.6 |
Purity |
95 |
Origin of Product |
United States |
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